Cas no 1249279-41-1 (1-(2-fluorophenyl)-4-methylpentan-1-amine)
1-(2-fluorophenyl)-4-methylpentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluorophenyl)-4-methylpentan-1-amine
- Benzenemethanamine, 2-fluoro-α-(3-methylbutyl)-
-
- MDL: MFCD16779337
- Inchi: 1S/C12H18FN/c1-9(2)7-8-12(14)10-5-3-4-6-11(10)13/h3-6,9,12H,7-8,14H2,1-2H3
- InChI Key: GZAYIUATFJQBKR-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(CCC(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 158
- XLogP3: 3
- Topological Polar Surface Area: 26
1-(2-fluorophenyl)-4-methylpentan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01017577-1g |
1-(2-Fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 1g |
¥3122.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01017577-5g |
1-(2-Fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 5g |
¥9072.0 | 2023-04-04 | |
| Enamine | EN300-242961-0.05g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-242961-0.1g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-242961-0.25g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-242961-0.5g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-242961-1.0g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-242961-2.5g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-242961-5.0g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-242961-10.0g |
1-(2-fluorophenyl)-4-methylpentan-1-amine |
1249279-41-1 | 95% | 10.0g |
$3007.0 | 2024-06-19 |
1-(2-fluorophenyl)-4-methylpentan-1-amine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(2-fluorophenyl)-4-methylpentan-1-amine
Compound CAS No. 1249279-41-1: 1-(2-fluorophenyl)-4-methylpentan-1-amine
Introduction to CAS No. 1249279-41-1
The compound CAS No. 1249279-41-1, also known as 1-(2-fluorophenyl)-4-methylpentan-1-amine, is a significant organic compound with diverse applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a branched aliphatic amine moiety, making it highly versatile for various chemical reactions and biological interactions.
Chemical Structure and Properties
The molecular structure of CAS No. 1249279-41-1 consists of a fluorine-substituted phenyl ring attached to a pentanamine backbone with a methyl branch at the fourth carbon position. This arrangement imparts the compound with distinct physical and chemical properties, including moderate solubility in organic solvents and the ability to form hydrogen bonds due to the presence of the amine group.
Synthesis and Applications
The synthesis of CAS No. 1249279-41-1 typically involves multi-step organic reactions, often utilizing reductive amination or nucleophilic substitution strategies to assemble the desired structure. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound.
Biological Activity and Research Insights
Recent studies have highlighted the potential of CAS No. 1249279-41-1 as a lead compound in drug discovery programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer. Its ability to modulate key cellular pathways has been extensively investigated using advanced biochemical assays and computational modeling techniques.
Structural Modifications and Analog Design
Building on the success of CAS No. 1249279-41-1, researchers have explored numerous structural analogs to optimize pharmacokinetic properties and enhance bioavailability. These efforts have led to the development of novel derivatives with improved potency and selectivity for specific biological targets.
Conclusion and Future Directions
In conclusion, CAS No. 1249279-41-1 (1-(2-fluorophenyl)-4-methylpentan-1-amine) stands as a pivotal molecule in contemporary chemical research, offering vast opportunities for innovation across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.
1249279-41-1 (1-(2-fluorophenyl)-4-methylpentan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)